Cas no 827598-56-1 (6-Benzothiazolecarboxaldehyde, 4,5,6,7-tetrahydro-2-methyl-7-oxo-)

• Product Name: 6-Benzothiazolecarboxaldehyde, 4,5,6,7-tetrahydro-2-methyl-7-oxo-
• CAS No: 827598-56-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 683448
• PubChem ID: 24887632
• Update Time: 2025-04-19

6-Benzothiazolecarboxaldehyde, 4,5,6,7-tetrahydro-2-methyl-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxaldehyde, 4,5,6,7-tetrahydro-2-methyl-7-oxo-
• 2-Methyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazole-6-carbaldehyde
• 2-methyl-7-oxo-5,6-dihydro-4H-1,3-benzothiazole-6-carbaldehyde
• 2-Methyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole-6-carbaldehyde
• DTXSID50647828
• 2-Methyl-7-oxo-4, 5, 6, 7-tetrahydro-benzothiazole-6-carbaldehyde
• SCHEMBL2485919
• 827598-56-1
• 2-methyl-7-oxo-4,5,6,7-tetrahydro-benzothiazole-6-carbaldehyde
• YVFWPWZQPDGZGZ-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO2S/c1-5-10-7-3-2-6(4-11)8(12)9(7)13-5/h4,6H,2-3H2,1H3
• InChI Key： YVFWPWZQPDGZGZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(C(C=O)CC2)=O

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų